Cas no 1346606-52-7 (Tri(16-hydroxy)oleoylglycerol)

• Product Name: Tri(16-hydroxy)oleoylglycerol
• CAS No: 1346606-52-7
• MF: C₅₇H₁₀₄O₉
• MW: 933.43027973175
• CID: 4553046
• Update Time: 2025-05-19

Tri(16-hydroxy)oleoylglycerol Chemical and Physical Properties

Names and Identifiers

• Tri[(16-hydroxy)oleoyl]glycerol
• AHVSXRZCBLACAT-ZLUULJOASA-N
• Tri(16-hydroxy)oleoylglycerol

• Inchi： 1S/C57H104O9/c1-5-49-64-57(63)56(66-55(62)48-42-36-30-24-16-12-10-14-20-26-32-38-44-51(59)7-3)53(46-40-34-28-22-18-17-21-27-33-39-45-52(60)8-4)65-54(61)47-41-35-29-23-15-11-9-13-19-25-31-37-43-50(58)6-2/h9-10,13-14,17-18,50-53,56,58-60H,5-8,11-12,15-16,19-49H2,1-4H3/b13-9-,14-10-,18-17-
• InChI Key： BXLJKZVWQLBMMC-WCTFGERKSA-N
• SMILES： C(OCCC)(=O)C(OC(=O)CCCCCCC/C=C\CCCCCC(O)CC)C(OC(=O)CCCCCCC/C=C\CCCCCC(O)CC)CCCCC/C=C\CCCCCC(O)CC

Additional information on Tri(16-hydroxy)oleoylglycerol

Tri(16-hydroxy)oleoylglycerol (CAS No. 1346606-52-7): An Overview of a Promising Bioactive Compound

Tri(16-hydroxy)oleoylglycerol (CAS No. 1346606-52-7) is a unique triglyceride derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and functional foods. This compound is characterized by its specific chemical structure, which includes three 16-hydroxyoleoyl fatty acid chains esterified to a glycerol backbone. The presence of hydroxyl groups on the fatty acid chains imparts distinct properties to this molecule, making it a subject of extensive research.

The chemical structure of Tri(16-hydroxy)oleoylglycerol (CAS No. 1346606-52-7) is particularly noteworthy. Each of the three fatty acid chains contains a hydroxyl group at the 16th carbon position, which significantly influences the compound's physical and chemical properties. This unique structural feature enhances the compound's solubility and reactivity, making it suitable for a wide range of applications. The hydroxyl groups also provide potential sites for further chemical modifications, opening up possibilities for the development of novel derivatives with enhanced functionalities.

In the pharmaceutical industry, Tri(16-hydroxy)oleoylglycerol has shown promise as a bioactive compound with potential therapeutic applications. Recent studies have demonstrated its anti-inflammatory and anti-oxidative properties, which could be beneficial in the treatment of various inflammatory and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that Tri(16-hydroxy)oleoylglycerol exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress in cellular models.

Beyond its pharmaceutical applications, Tri(16-hydroxy)oleoylglycerol has also been explored for its potential in cosmetic formulations. The hydroxyl groups in the fatty acid chains enhance the compound's moisturizing and emollient properties, making it an attractive ingredient for skin care products. Research published in the International Journal of Cosmetic Science highlighted the ability of Tri(16-hydroxy)oleoylglycerol to improve skin hydration and reduce transepidermal water loss, thereby promoting healthier skin.

In the realm of functional foods, Tri(16-hydroxy)oleoylglycerol has been investigated for its potential health benefits when consumed as part of a balanced diet. Studies have suggested that this compound may have beneficial effects on lipid metabolism and cardiovascular health. A recent study in the Nutrition Research journal found that dietary supplementation with Tri(16-hydroxy)oleoylglycerol led to improved lipid profiles and reduced markers of inflammation in animal models, indicating its potential as a functional food ingredient.

The synthesis and production of Tri(16-hydroxy)oleoylglycerol (CAS No. 1346606-52-7) have also been subjects of extensive research. Various methods have been developed to produce this compound efficiently and cost-effectively. One common approach involves enzymatic catalysis using lipases, which can selectively esterify 16-hydroxyoleic acid to glycerol under mild conditions. This method offers several advantages, including high yield, purity, and environmental sustainability.

The safety profile of Tri(16-hydroxy)oleoylglycerol is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is generally well-tolerated at typical usage levels and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in various applications.

In conclusion, Tri(16-hydroxy)oleoylglycerol (CAS No. 1346606-52-7) is a versatile bioactive compound with a wide range of potential applications in pharmaceuticals, cosmetics, and functional foods. Its unique chemical structure and biological properties make it an exciting subject for further research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in various industries.